Cas no 1781013-25-9 (8-oxabicyclo[3.2.1]oct-6-en-3-amine)
8-oxabicyclo[3.2.1]oct-6-en-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 8-oxabicyclo[3.2.1]oct-6-en-3-amine
- 8-Oxa-bicyclo[3.2.1]oct-6-en-3-ylamine
-
- MDL: MFCD28501997
- Inchi: 1S/C7H11NO/c8-5-3-6-1-2-7(4-5)9-6/h1-2,5-7H,3-4,8H2
- InChI Key: SAFGOJFBTGCFEN-UHFFFAOYSA-N
- SMILES: C12OC(C=C1)CC(N)C2
8-oxabicyclo[3.2.1]oct-6-en-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1126880-250mg |
8-Oxa-bicyclo[3.2.1]oct-6-en-3-ylamine |
1781013-25-9 | 97% | 250mg |
$830 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1126880-500mg |
8-Oxa-bicyclo[3.2.1]oct-6-en-3-ylamine |
1781013-25-9 | 95% | 500mg |
$1430 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126880-1g |
8-Oxa-bicyclo[3.2.1]oct-6-en-3-ylamine |
1781013-25-9 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126880-5g |
8-Oxa-bicyclo[3.2.1]oct-6-en-3-ylamine |
1781013-25-9 | 95% | 5g |
$7705 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3525-100MG |
8-oxabicyclo[3.2.1]oct-6-en-3-amine |
1781013-25-9 | 95% | 100MG |
¥ 2,244.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3525-250MG |
8-oxabicyclo[3.2.1]oct-6-en-3-amine |
1781013-25-9 | 95% | 250MG |
¥ 3,590.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3525-500MG |
8-oxabicyclo[3.2.1]oct-6-en-3-amine |
1781013-25-9 | 95% | 500MG |
¥ 5,979.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3525-1G |
8-oxabicyclo[3.2.1]oct-6-en-3-amine |
1781013-25-9 | 95% | 1g |
¥ 8,962.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3525-5G |
8-oxabicyclo[3.2.1]oct-6-en-3-amine |
1781013-25-9 | 95% | 5g |
¥ 26,888.00 | 2023-04-14 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R2357-1g |
8-Oxa-bicyclo[3.2.1]oct-6-en-3-ylamine |
1781013-25-9 | 97% | 1g |
¥16438.61 | 2024-04-19 |
8-oxabicyclo[3.2.1]oct-6-en-3-amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 8-oxabicyclo[3.2.1]oct-6-en-3-amine
Research Briefing on 8-oxabicyclo[3.2.1]oct-6-en-3-amine (CAS: 1781013-25-9) in Chemical Biology and Pharmaceutical Applications
The compound 8-oxabicyclo[3.2.1]oct-6-en-3-amine (CAS: 1781013-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by an oxygen bridge and an amine functional group, offers a versatile platform for drug discovery, particularly in targeting complex biological pathways. Recent studies have explored its utility as a building block for novel bioactive molecules, with promising results in modulating enzyme activity and receptor interactions.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and pharmacological evaluation of derivatives based on 8-oxabicyclo[3.2.1]oct-6-en-3-amine. The research team employed computational modeling and high-throughput screening to identify derivatives with enhanced binding affinity for G protein-coupled receptors (GPCRs), a critical target class in neuropharmacology. The lead compound, featuring a sulfonamide substitution at the amine group, demonstrated nanomolar potency in vitro and favorable pharmacokinetic properties in preclinical models.
Further investigations into the mechanism of action revealed that 8-oxabicyclo[3.2.1]oct-6-en-3-amine derivatives exhibit selective modulation of adenosine A2A receptors, suggesting potential applications in treating neurodegenerative disorders such as Parkinson's disease. This finding was corroborated by in vivo studies showing improved motor function in rodent models upon administration of the optimized derivative. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, further underscores its therapeutic potential.
In addition to its neurological applications, recent patent filings (WO2023056123) describe the use of 8-oxabicyclo[3.2.1]oct-6-en-3-amine as a key intermediate in the synthesis of antiviral agents. Structural modifications at the 3-position amine have yielded compounds with inhibitory activity against RNA-dependent RNA polymerase (RdRp) of emerging viruses, including SARS-CoV-2 variants. These developments position the scaffold as a valuable tool in addressing unmet medical needs in infectious diseases.
The synthetic accessibility of 8-oxabicyclo[3.2.1]oct-6-en-3-amine has also been improved through recent methodological advances. A 2024 Organic Letters publication detailed a catalytic asymmetric route to enantiomerically pure forms of the compound using chiral phosphoric acid catalysts. This breakthrough enables the production of stereodefined derivatives for structure-activity relationship studies, addressing the growing demand for chiral drugs in precision medicine.
As research progresses, safety profiling of 8-oxabicyclo[3.2.1]oct-6-en-3-amine derivatives remains an active area of investigation. Preliminary toxicological assessments indicate a favorable safety window for several lead compounds, with no significant off-target effects observed at therapeutic doses. However, comprehensive ADMET studies are ongoing to fully characterize the clinical potential of this chemical series.
In conclusion, 8-oxabicyclo[3.2.1]oct-6-en-3-amine (CAS: 1781013-25-9) represents a promising scaffold with diverse applications in drug discovery. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable asset in developing therapeutics for neurological disorders, viral infections, and potentially other disease areas. Continued research efforts are expected to further elucidate its full therapeutic potential and translation into clinical candidates.
1781013-25-9 (8-oxabicyclo[3.2.1]oct-6-en-3-amine) Related Products
- 223595-59-3(7-Oxabicyclo[2.2.1]hept-5-en-2-amine)
- 2173999-22-7(rac-(2R,4R)-2-ethenyloxan-4-amine)
- 2418593-66-3((1R,2R,3R,5R,6S)-9-Oxatricyclo[4.2.1.02,5]non-7-en-3-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)